Cas no 2137793-83-8 (3-Isoquinolinecarboxylic acid, 7-ethoxy-)

• Product Name: 3-Isoquinolinecarboxylic acid, 7-ethoxy-
• CAS No: 2137793-83-8
• MF: C₁₂H₁₁NO₃
• MW: 217.220643281937
• CID: 5258908
• Update Time: 2025-07-28

3-Isoquinolinecarboxylic acid, 7-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 7-ethoxy-

• Inchi： 1S/C12H11NO3/c1-2-16-10-4-3-8-6-11(12(14)15)13-7-9(8)5-10/h3-7H,2H2,1H3,(H,14,15)
• InChI Key： GFPASKKKPWUGBF-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC(OCC)=C2)C=C(C(O)=O)N=1

Additional information on 3-Isoquinolinecarboxylic acid, 7-ethoxy-

Introduction to 3-Isoquinolinecarboxylic acid, 7-ethoxy- (CAS No: 2137793-83-8)

3-Isoquinolinecarboxylic acid, 7-ethoxy-, identified by the chemical identifier CAS No: 2137793-83-8, is a significant compound in the field of organic chemistry and pharmaceutical research. This molecule, belonging to the isoquinoline class, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of an ethoxy group at the 7-position introduces specific electronic and steric effects that make this derivative particularly interesting for further exploration.

The isoquinoline scaffold is a well-known heterocyclic system with a rich history in drug discovery. Compounds derived from isoquinoline have been investigated for their biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The ethoxy substitution at the 7-position of 3-Isoquinolinecarboxylic acid, 7-ethoxy- modifies its interactome, potentially enhancing its binding affinity to biological targets. This modification is a common strategy in medicinal chemistry to fine-tune the pharmacological profile of a molecule.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular docking studies suggest that 3-Isoquinolinecarboxylic acid, 7-ethoxy- may interact with various enzymes and receptors, making it a promising candidate for further pharmacological investigation. For instance, its structure resembles several known bioactive molecules, which could facilitate the design of novel therapeutic agents.

In vitro studies have begun to uncover the potential of this compound. Initial experiments indicate that 3-Isoquinolinecarboxylic acid, 7-ethoxy- exhibits moderate activity against certain cancer cell lines. The ethoxy group appears to play a crucial role in modulating the compound's cytotoxicity by influencing its solubility and ability to cross cell membranes. These findings align with broader trends in oncology research, where isoquinoline derivatives are being explored as potential chemotherapeutic agents.

The synthesis of 3-Isoquinolinecarboxylic acid, 7-ethoxy- involves multi-step organic reactions that highlight the versatility of isoquinoline chemistry. The introduction of the ethoxy group typically requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve this transformation efficiently. These techniques are essential for producing complex molecules like 3-Isoquinolinecarboxylic acid, 7-ethoxy-, which can serve as building blocks for more intricate drug candidates.

The pharmacokinetic properties of 3-Isoquinolinecarboxylic acid, 7-ethoxy- are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is critical for assessing its therapeutic potential. Preliminary data suggest that this derivative has favorable solubility characteristics, which could improve its bioavailability. Additionally, metabolic stability studies are being conducted to identify potential pathways for degradation and to predict any possible side effects.

One of the most exciting aspects of studying compounds like 3-Isoquinolinecarboxylic acid, 7-ethoxy- is their potential role in developing targeted therapies. The isoquinoline scaffold offers a diverse array of structural motifs that can be tailored to interact with specific disease-related targets. For example, modifications at the 7-position can influence binding interactions with protein kinases or other enzymes implicated in cancer progression. This level of precision is crucial for designing drugs that minimize off-target effects and enhance patient outcomes.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the process of identifying promising candidates like 3-Isoquinolinecarboxylic acid, 7-ethoxy-. Predictive models can screen large chemical libraries for molecules with desired properties, significantly reducing the time and cost associated with traditional trial-and-error approaches. These technologies are particularly valuable for exploring complex chemical spaces where manual synthesis and testing would be impractical.

Future research on 3-Isoquinolinecarboxylic acid, 7-ethoxy- may include structural optimization to enhance its potency and selectivity. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) will be instrumental in refining this molecule into a viable therapeutic agent. Collaborative efforts between chemists, biologists, and computer scientists will be essential to translate laboratory findings into clinical applications.

The broader significance of isoquinoline derivatives extends beyond oncology. These compounds have shown promise in treating neurological disorders, infectious diseases, and inflammatory conditions. The versatility of the isoquinoline scaffold allows for diverse functionalization strategies, making it a valuable platform for developing novel treatments across multiple therapeutic areas. As research progresses，the full potential of molecules like 3-Isoquinolinecarboxylic acid，7-Ethoxy-* will continue to unfold，offering new hope for patients worldwide.